Cas no 1859008-98-2 (benzyl N-[(3-bromothiophen-2-yl)methyl]carbamate)

• Product Name: benzyl N-[(3-bromothiophen-2-yl)methyl]carbamate
• CAS No: 1859008-98-2
• MF: C₁₃H₁₂BrNO₂S
• MW: 326.208881378174
• CID: 6064174
• PubChem ID: 130159274
• Update Time: 2025-10-16

benzyl N-[(3-bromothiophen-2-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(3-bromothiophen-2-yl)methyl]carbamate
• EN300-4605089
• 1859008-98-2

• Inchi： 1S/C13H12BrNO2S/c14-11-6-7-18-12(11)8-15-13(16)17-9-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,15,16)
• InChI Key： IXMKGKKXRFYKOL-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 324.97721g/mol
• Monoisotopic Mass: 324.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.6Ų

Additional information on benzyl N-[(3-bromothiophen-2-yl)methyl]carbamate

Benzyl N-[(3-Bromothiophen-2-yl)methyl]carbamate (CAS No. 1859008-98-2): An Overview of Its Properties and Applications

Benzyl N-[(3-bromothiophen-2-yl)methyl]carbamate (CAS No. 1859008-98-2) is a unique compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its complex molecular structure, offers a range of potential applications in pharmaceutical and materials research. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of benzyl N-[(3-bromothiophen-2-yl)methyl]carbamate.

Chemical Structure and Properties

Benzyl N-[(3-bromothiophen-2-yl)methyl]carbamate is a derivative of carbamate with a benzyl group and a brominated thiophene moiety. The presence of the bromine atom in the thiophene ring provides this compound with unique reactivity and functionalization potential. The molecular formula of benzyl N-[(3-bromothiophen-2-yl)methyl]carbamate is C₁₄H₁₄BrNO₂S, and its molecular weight is approximately 346.23 g/mol.

The compound exhibits good solubility in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its melting point is around 75°C, making it suitable for various synthetic transformations and reactions. The presence of the carbamate functional group also imparts polarity to the molecule, which can be advantageous in certain chemical processes.

Synthesis Methods

The synthesis of benzyl N-[(3-bromothiophen-2-yl)methyl]carbamate can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 3-bromothiophene with benzyl isocyanate in the presence of a suitable catalyst. This reaction typically proceeds via a nucleophilic addition mechanism, followed by the formation of the carbamate linkage.

An alternative approach involves the use of a bromoalkylamine intermediate, which can be synthesized by reacting 3-bromothiophene with an appropriate amine. The resulting bromoalkylamine can then be treated with benzyl chloroformate to form the desired carbamate product. This method offers greater control over the regioselectivity and stereochemistry of the final product.

Applications in Medicinal Chemistry

Benzyl N-[(3-bromothiophen-2-yl)methyl]carbamate has shown promise in medicinal chemistry due to its potential as a building block for more complex molecules with therapeutic properties. The bromine atom in the thiophene ring can serve as a handle for further functionalization, allowing for the introduction of various substituents that can modulate biological activity.

Recent studies have explored the use of benzyl N-[(3-bromothiophen-2-yl)methyl]carbamate as a precursor for developing novel antiviral agents. For example, researchers at the University of California have reported that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and Zika viruses. The bromine atom plays a crucial role in enhancing the binding affinity of these derivatives to viral targets.

In addition to antiviral applications, benzyl N-[(3-bromothiophen-2-yl)methyl]carbamate has been investigated for its potential as an anticancer agent. Studies have shown that certain derivatives of this compound can selectively inhibit cancer cell proliferation by interfering with key signaling pathways involved in tumor growth and metastasis. The ability to fine-tune the structure through functionalization offers a promising avenue for developing more effective anticancer drugs.

Applications in Materials Science

Beyond medicinal chemistry, benzyl N-[(3-bromothiophen-2-yl)methyl]carbamate has found applications in materials science due to its unique electronic properties. The thiophene moiety is known for its conjugated π-electron system, which can contribute to electronic conductivity when incorporated into polymers or other materials.

In one notable study, researchers at Stanford University developed a series of conductive polymers using benzyl N-[(3-bromothiophen-2-yl)methyl]carbamate as a monomer unit. These polymers exhibited high electrical conductivity and stability under various conditions, making them suitable for use in organic electronics and energy storage devices.

The bromine atom in the thiophene ring also provides opportunities for post-polymerization modifications, allowing for the creation of materials with tailored properties. For example, researchers have demonstrated that these polymers can be functionalized with redox-active groups to enhance their performance in electrochemical applications.

Clinical Trials and Future Prospects

The potential therapeutic applications of compounds derived from benzyl N-[(3-bromothiophen-2-yl)methyl]carbamate have led to several ongoing clinical trials. One such trial is evaluating the safety and efficacy of an antiviral agent based on this compound for treating influenza infections. Preliminary results have shown promising outcomes, with reduced viral loads and improved patient outcomes observed in early-stage trials.

In parallel, efforts are underway to optimize the pharmacokinetic properties of these compounds to enhance their bioavailability and reduce side effects. Computational modeling and high-throughput screening techniques are being employed to identify lead compounds with optimal therapeutic profiles.

The future prospects for benzyl N-[(3-bromothiophen-2-yl)methyl]carbamate-based compounds are bright, driven by ongoing research and development efforts across multiple disciplines. As new derivatives are synthesized and characterized, it is likely that additional applications will emerge, further expanding the utility of this versatile compound.